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Compound of Interest

Compound Name: GNE-4997

Cat. No.: B10787571 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of GNE-4997, a potent and selective Interleukin-2-inducible T-cell kinase

(ITK) inhibitor, using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction
GNE-4997 is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), with a

Ki (inhibitor constant) of 0.09 nM.[1][2][3][4][5] ITK is a member of the Tec family of kinases and

plays a critical role in T-cell receptor (TCR) signaling pathways, which are essential for T-cell

development, differentiation, and effector functions.[5] Specifically, GNE-4997 has been shown

to inhibit the phosphorylation of Phospholipase C-γ (PLC-γ) in Jurkat cells with an IC50 of 4

nM.[1][5] Due to its role in T-cell signaling, GNE-4997 is a valuable tool for research in

immunology, inflammation, and oncology. Proper preparation of a stock solution is the first

critical step for ensuring reproducible and reliable experimental results. This protocol outlines

the procedure for preparing a 10 mM stock solution in DMSO.

Quantitative Data Summary
The key physicochemical properties of GNE-4997 are summarized in the table below for easy

reference.
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Property Value References

Molecular Formula C₂₅H₂₇F₂N₅O₃S [1][2][3][4][6]

Molecular Weight 515.58 g/mol [1][3][4][6][7]

CAS Number 1705602-02-3 [1][2][6][7]

Appearance Solid powder [3][6]

Solubility in DMSO 10 mM [3]

Purity >98% [3][6]

Storage (Solid)
-20°C for long-term storage

(months to years).[2][3][6][8]
[2][3][6][8]

Storage (Stock Solution)
-20°C or -80°C. Stable for up

to 1 month at -20°C.[2][3][4][7]
[2][3][4][7]

Experimental Protocol: Preparation of 10 mM Stock
Solution
Objective: To prepare a 10 mM stock solution of GNE-4997 in high-purity DMSO.

Materials and Equipment
GNE-4997 solid powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Analytical balance (sensitive to at least 0.1 mg)

Vortex mixer

Calibrated micropipettes and sterile tips
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Optional: Sonicating water bath

Stock Solution Calculation
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 515.58 g/mol

Mass (mg) = 5.156 mg

Therefore, 5.16 mg of GNE-4997 is required to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
Acclimatization: Before opening, allow the vial of GNE-4997 powder to equilibrate to room

temperature for at least 1 hour.[7] This prevents condensation of moisture inside the vial,

which can affect compound stability.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of GNE-4997
(e.g., 5.16 mg) and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution) to

the microcentrifuge tube containing the GNE-4997 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If dissolution is difficult, gentle warming (not exceeding 40°C) or brief

sonication in a water bath can be used to facilitate the process.[9] Visually inspect the

solution against a light source to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10787571?utm_src=pdf-body
https://www.benchchem.com/product/b10787571?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC74418.html
https://www.benchchem.com/product/b10787571?utm_src=pdf-body
https://www.benchchem.com/product/b10787571?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.adooq.com/gne-4997.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots in a tightly sealed container at -20°C or -80°C.[2][3][4][7] When

stored properly, the solution is stable for at least one month.[2][7]

Preparation of Working Solutions
When preparing aqueous working solutions from the DMSO stock, it is crucial to avoid

precipitation.

First, perform any necessary serial dilutions in 100% DMSO to get closer to the final desired

concentration.

Then, add the diluted DMSO stock to your aqueous buffer or cell culture medium. The final

concentration of DMSO in cell-based assays should generally be kept below 0.1% (v/v) to

avoid solvent-induced toxicity. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the GNE-4997 stock solution.
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to dissolve
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7. Store at -20°C or -80°C

End: 10 mM Stock Solution
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Caption: Workflow for GNE-4997 stock solution preparation.
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GNE-4997 Mechanism of Action
GNE-4997 acts by inhibiting ITK, a key kinase in the T-cell receptor (TCR) signaling cascade.
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Caption: Simplified ITK signaling pathway and GNE-4997 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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